N'-(1-benzyl-3-cyano-2-oxo-1,2-dihydro-4-pyridinyl)-N,N-dimethylimidoformamide

• IUPAC Name: N'-(1-benzyl-3-cyano-2-oxopyridin-4-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C16H16N4O/c1-19(2)12-18-15-8-9-20(16(21)14(15)10-17)11-13-6-4-3-5-7-13/h3-9,12H,11H2,1-2H3
• InChI Key: GGUXGOUVNNNJCZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(C(=O)N(C=C1)CC2=CC=CC=C2)C#N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N'-(1-benzyl-3-cyano-2-oxo-1,2-dihydro-4-pyridinyl)-N,N-dimethylimidoformamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BPIP and is a derivative of pyridine. The synthesis method of BPIP is complex, and it requires skilled professionals to produce it in a laboratory setting.

Mechanism of Action

The mechanism of action of BPIP is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. BPIP has been found to inhibit the activity of topoisomerase II, an enzyme that plays a critical role in DNA replication and repair.
Biochemical and Physiological Effects:
BPIP has been found to have several biochemical and physiological effects. In addition to its antitumor activity, BPIP has been found to have anti-inflammatory properties. It has also been found to inhibit the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BPIP in lab experiments is its specificity. BPIP has been found to selectively inhibit the activity of certain enzymes, which makes it an ideal tool for studying the function of these enzymes. However, the complex synthesis method and the high cost of production limit its use in large-scale experiments.

Future Directions

There are several future directions for research on BPIP. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the identification of new applications for BPIP, such as in the treatment of neurological disorders. Additionally, research is needed to fully understand the mechanism of action of BPIP and to identify potential side effects.

Scientific Research Applications

BPIP has been the subject of extensive scientific research due to its potential use in various fields. One of the primary applications of BPIP is in the field of medicinal chemistry. BPIP has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been found to have antifungal and antibacterial properties.